![molecular formula C5H3Cl2FN2 B1604276 2,4-Dichloro-5-fluoro-6-methylpyrimidine CAS No. 954220-98-5](/img/structure/B1604276.png)
2,4-Dichloro-5-fluoro-6-methylpyrimidine
Overview
Description
2,4-Dichloro-5-fluoro-6-methylpyrimidine, often abbreviated as 2,4-DFCMP, is a compound belonging to the pyrimidine family. It is a colorless, crystalline solid that is insoluble in water and has a molecular weight of 206.09 g/mol. It is a synthetic compound that is widely used in scientific research and in the laboratory for its various applications.
Scientific Research Applications
Synthesis and Biological Properties
- A series of 5-substituted 2-amino-4,6-dichloropyrimidines were synthesized, including 5-fluoro-2-amino-4,6-dichloropyrimidine, which showed significant inhibition of immune-activated nitric oxide production in mouse peritoneal cells. This compound was more effective than other derivatives in the series and showed no suppressive effects on cell viability. The mechanism of action, however, remains unknown (Jansa et al., 2014).
Chemical Synthesis Techniques
- The synthesis of 2-fluoropyrimidine and its derivatives, including methods for creating 4-fluoro-2-methylpyrimidine and 4-fluoro-2,6-dimethylpyrimidine, has been detailed. These methods involve diazotization and treatment with potassium hydrogen difluoride. The study also examines the reaction rates and spectral properties of these fluoropyrimidines (Brown & Waring, 1974).
Pharmacogenetics in Chemotherapy
- A study on fluoropyrimidine drugs, which are major chemotherapeutic agents, highlighted the significance of the DPYD gene in predicting severe toxicity. This study emphasizes the importance of DPYD*2A genotype-guided dosing to improve the safety of fluoropyrimidine therapy (Deenen et al., 2016).
Novel Anticancer Agents
- Research on the synthesis of [1,2,4]triazolo[1,5-a]pyrimidines, a class of anticancer agents, has been conducted. These compounds, including derivatives with fluoropyrimidine, have shown unique mechanisms of action, particularly in tubulin inhibition, which is different from other known drugs like paclitaxel and vincas (Zhang et al., 2007).
Efficient Synthesis Approaches
- An efficient protocol for synthesizing 2,6-disubstituted 4-fluoropyrimidines, used in medicinal chemistry, was developed. This protocol utilizes α-CF3 aryl ketones and amidine hydrochlorides, demonstrating a practical approach under mild conditions with good yields (Liu et al., 2019).
Mechanism of Action
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2,4-Dichloro-5-fluoro-6-methylpyrimidine . These factors could include pH, temperature, presence of other molecules, and the specific biological environment within which the compound is acting. For instance, the compound is recommended to be stored in an inert atmosphere at 2-8°C , suggesting that it might be sensitive to oxygen and temperature variations.
Properties
IUPAC Name |
2,4-dichloro-5-fluoro-6-methylpyrimidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3Cl2FN2/c1-2-3(8)4(6)10-5(7)9-2/h1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IYGLMCCNOPCDCR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NC(=N1)Cl)Cl)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3Cl2FN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30647942 | |
Record name | 2,4-Dichloro-5-fluoro-6-methylpyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30647942 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.99 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
954220-98-5 | |
Record name | 2,4-Dichloro-5-fluoro-6-methylpyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30647942 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,4-dichloro-5-fluoro-6-methylpyrimidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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